Cas no 1031664-72-8 (N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide)

• Product Name: N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
• CAS No: 1031664-72-8
• MF: C₂₃H₁₆ClN₅O₂
• MW: 429.858443260193
• CID: 5384483
• Update Time: 2025-06-08

N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• SETJMKRNRPRBCD-UHFFFAOYSA-N
• N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

• Inchi： 1S/C23H16ClN5O2/c24-17-9-6-15(7-10-17)20-21-26-23(31)18-11-8-16(12-19(18)29(21)28-27-20)22(30)25-13-14-4-2-1-3-5-14/h1-12,28H,13H2,(H,25,30)
• InChI Key： NWCULADIJHOGKH-UHFFFAOYSA-N
• SMILES： N12NN=C(C3=CC=C(Cl)C=C3)C1=NC(=O)C1=C2C=C(C(NCC2=CC=CC=C2)=O)C=C1

Additional information on N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

Introduction to N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide (CAS No. 1031664-72-8)

N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1031664-72-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates multiple functional groups, including a benzyl group, a chlorophenyl moiety, and an oxo group, which contribute to its unique chemical properties and potential pharmacological effects.

The< strong>N-benzyl substituent at the 8-position of the quinazoline core enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and subsequent cellular uptake. This feature is particularly crucial in drug design, as it can influence the compound's bioavailability and therapeutic efficacy. Additionally, the presence of a< strong>4-chlorophenyl group at the 3-position introduces a region of electron-withdrawing character, which can modulate the electronic properties of the molecule and its interactions with biological targets.

The core structure of N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide is derived from a triazoloquinazoline scaffold, which has been extensively studied for its potential in oncology and anti-inflammatory applications. The< strong>5-oxo group within this scaffold is a key pharmacophore that contributes to the molecule's stability and reactivity. Recent studies have highlighted the importance of oxo-containing heterocycles in developing novel therapeutic agents due to their ability to engage in various hydrogen bonding interactions with biological macromolecules.

In recent years, there has been a surge in research focused on quinazoline derivatives as lead compounds for drug development. The< strong>[1,2,3]triazolo[1,5-a]quinazoline moiety adds an additional layer of complexity to the molecule, providing multiple sites for functionalization and interaction with biological targets. This structural motif has been shown to enhance binding affinity and selectivity towards enzymes and receptors involved in critical cellular pathways. For instance, quinazoline derivatives have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer progression.

The carboxamide group at the 8-position of N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide introduces a polar region that can facilitate interactions with polar biological targets. This functional group is commonly found in bioactive molecules due to its ability to form hydrogen bonds and participate in salt bridge interactions. The combination of these features makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have been instrumental in understanding how N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide interacts with target proteins. These studies have revealed that the< strong>benzyl and< strong>chlorophenyl groups play critical roles in stabilizing the binding interface through hydrophobic interactions and π-stacking effects.

In addition to its structural features, N-benzyl-3-(4-chlorophenyl)-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide exhibits interesting pharmacokinetic properties. Preliminary pharmacokinetic studies suggest that this compound has a reasonable balance between absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for assessing its potential as a drug candidate and for guiding further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazoloquinazoline core efficiently. These methods allow for precise functionalization at multiple positions within the molecule.

The biological activity of N-benzyl-3-(4-chlorophenyl)-5-oxo-4H，5H-[1，2，3]triazolo[1，5-a]quinazoline-o-carboxamide has been explored in several preclinical studies. Initial screening assays have indicated that this compound exhibits inhibitory activity against certain enzymes relevant to cancer cell proliferation. Furthermore，it has shown potential anti-inflammatory effects by modulating key signaling pathways involved in immune responses.

The< strong>CAS number 1031664—72—8 provides a unique identifier for this compound，ensuring accurate documentation and retrieval of scientific data related to its properties，synthesis，and applications。This standardized nomenclature system is essential for researchers working across different disciplines，as it facilitates communication and collaboration。

In conclusion，N-benzyl—3—(4—chlorophenyl)—5—oxo—4H、5H—[1、2、3]triazolo[1、5—a]quinazoline—8—carboxamide represents an intriguing molecular entity with significant potential in pharmaceutical research。Its complex structure、promising biological activities、and favorable pharmacokinetic profile make it a valuable candidate for further exploration。As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in developing novel therapeutic strategies。